6-amino-4-(5-bromo-2-ethoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• IUPAC Name: 6-amino-4-(5-bromo-2-ethoxyphenyl)-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C16H15BrN4O2/c1-3-22-12-5-4-9(17)6-10(12)14-11(7-18)15(19)23-16-13(14)8(2)20-21-16/h4-6,14H,3,19H2,1-2H3,(H,20,21)
• InChI Key: PHWAKSNEUKZFMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C2C(=C(OC3=NNC(=C23)C)N)C#N
• Molecular Formula: C16H15BrN4O2
• Molecular Weight: 375.22 g/mol

Description

The compound “6-amino-4-(5-bromo-2-ethoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile” is an aromatic ether and a pyranopyrazole. It is part of the indole derivatives, which are known for their diverse biological activities.

Synthesis Analysis

The synthesis of pyrazole derivatives, including the compound , often involves the use of N-isocyanoiminotriphenylphosphorane as a “CNN” building block in a silver-mediated [3 + 2] cycloaddition to terminal alkynes. Other methods include one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride.

Molecular Structure Analysis

The molecular structure of this compound is similar to that of other pyrazole derivatives. Detailed binding features obtained from molecular dynamics simulations have helped to elucidate the molecular basis of 6-amino-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles.

Chemical Reactions Analysis

The chemical reactions involving this compound are similar to those of other pyrazole derivatives. For instance, the pyrazole ring is found in various man-made compounds, such as dyes, industrial solvents, herbicides, pesticides, as well as in many natural metabolites.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are similar to those of other pyrazole derivatives. For instance, they are crystalline and colorless in nature with specific odors.

Scientific Research Applications

Corrosion Inhibition

One significant application of pyranopyrazole derivatives, including compounds similar to 6-amino-4-(5-bromo-2-ethoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, is in the field of corrosion inhibition. These compounds have been investigated for their effectiveness in protecting mild steel in corrosive environments. Studies demonstrate that these derivatives can significantly inhibit corrosion, with efficiency increasing with the concentration of the inhibitor. The adsorption of these compounds on metal surfaces follows the Langmuir adsorption isotherm model, suggesting a strong interaction between the inhibitor molecules and the metal surface (Yadav et al., 2016).

Anticancer Potential

Pyranopyrazole derivatives have also been explored for their potential anticancer properties. The multicomponent synthesis of these compounds, facilitated by ionic liquids, has yielded derivatives with significant biological activities. Notably, some derivatives have been identified as potent anticancer agents, with the synthesis method offering advantages such as excellent yields, short reaction times, and mild conditions. This approach underlines the therapeutic potential of pyranopyrazole derivatives in cancer treatment, advocating for further in vivo studies to assess their efficacy and safety (Nikalje et al., 2016).

Nanoformulation for Cancer Therapy

A novel nanoformulation approach using pyrano[2,3-c]pyrazole derivatives encapsulated in PEG-PLGA block copolymers has shown promising results in cancer therapy. This strategy enhances the physiochemical and release profiles of the compounds, thereby improving their therapeutic potential. One specific derivative, encapsulated for improved solubility and delivery, exhibited significant anti-tumor activity by blocking the cell cycle through a P53-independent pathway. This finding suggests that nanoformulated pyrano[2,3-c]pyrazole derivatives could be a viable option for cancer treatment, warranting further investigation into their mechanism of action and efficacy in vivo (Sun et al., 2019).

Antimicrobial Activity

Research on pyranopyrazole derivatives has also extended to their antimicrobial potential. Synthesis of these compounds has led to the discovery of derivatives with considerable antimicrobial activity. The versatility in the chemical structure of pyranopyrazole allows for the synthesis of compounds that target a range of microbial pathogens, offering a pathway to new antimicrobial agents that could address the growing concern of drug-resistant bacteria (El-ziaty et al., 2016).

Mechanism of Action

The compound “6-amino-4-(5-bromo-2-ethoxyphenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile” shows antihypertensive and vasorelaxant action via calcium channel blockade.

Future Directions

The future directions for this compound could involve further exploration of its diverse biological activities and potential therapeutic applications. This could include the development of new synthetic methods and the study of its mechanism of action.